Cas no 79886-49-0 (1,2,6-Trigalloyl-beta-D-glucopyranose)
1,2,6-Trigalloyl-beta-D-glucopyranose Chemical and Physical Properties
Names and Identifiers
-
- (1R)-3,5-bis-O-(3,4,5-trihydroxybenzoyl)-2-C-{[(3,4,5-trihydroxybenzoyl)oxy]methyl}pentofuranose
- 1,2,6-Tri-O-galloyl-beta-D-glucose
- 1,2,6-Tri-galloyl-beta-D-glucose
- 1,2,6-Tri-O-galloylglucose
- 1,2,6-Trigalloyl-beta-D-glucopyranose
- beta-D-Glucopyranose, 1,2,6-tris(3,4,5-trihydroxybenzoate)
- 79886-49-0
- CHEMBL447974
- A-D-glucose
- CHEBI:27395
- SCHEMBL2370653
- 1,2,6-trikis-O-galloyl-beta-D-glucose
- 1,2,6-tri-O-gallose-beta-D-glucopyranose
- PD119278
- BDBM50250504
- [(2R,3S,4S,5R,6S)-3,4-dihydroxy-5,6-bis[(3,4,5-trihydroxybenzoyl)oxy]tetrahydropyran-2-yl]methyl 3,4,5-trihydroxybenzoate
- C04360
- 1,2,6-tris-O-(3,4,5-trihydroxybenzoyl)-beta-D-glucopyranose
- 1,2,6-tris-O-galloyl-beta-D-glucose
- 1,2,6-Trigalloyl glucose
- 1,2,6-Trigalloylglucose
- CS-0645777
- HY-N11285
- Q4545648
- 1,2,6-Tri-O-galloyl-
- 1-O,2-O,6-O-Trigalloyl-beta-D-glucose
- NCGC00384822-01![(2R,3S,4S,5R,6S)-3,4-dihydroxy-5,6-bis[(3,4,5-trihydroxybenzoyl)oxy]oxan-2-yl]methyl 3,4,5-trihydroxybenzoate
- [4,5-dihydroxy-2-(3,4,5-trihydroxybenzoyl)oxy-6-[(3,4,5-trihydroxybenzoyl)oxymethyl]oxan-3-yl] 3,4,5-trihydroxybenzoate
- 1,2,6-tri-o-galloyl-beta-d-glucopyranose
- DTXSID901000816
- DA-48991
- [(2R,3S,4S,5R,6S)-3,4-dihydroxy-5,6-bis[(3,4,5-trihydroxybenzoyl)oxy]oxan-2-yl]methyl 3,4,5-trihydroxybenzoate
-
- Inchi: 1S/C27H24O18/c28-11-1-8(2-12(29)18(11)34)24(39)42-7-17-21(37)22(38)23(44-25(40)9-3-13(30)19(35)14(31)4-9)27(43-17)45-26(41)10-5-15(32)20(36)16(33)6-10/h1-6,17,21-23,27-38H,7H2
- InChI Key: LLENXGNWVNSBQG-UHFFFAOYSA-N
- SMILES: O1C(C(C(C(C1COC(C1C=C(C(=C(C=1)O)O)O)=O)O)O)OC(C1C=C(C(=C(C=1)O)O)O)=O)OC(C1C=C(C(=C(C=1)O)O)O)=O
Computed Properties
- Exact Mass: 636.09626391 g/mol
- Monoisotopic Mass: 636.09626391 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 11
- Hydrogen Bond Acceptor Count: 18
- Heavy Atom Count: 45
- Rotatable Bond Count: 10
- Complexity: 1010
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 5
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 636.5
- XLogP3: 0.4
- Topological Polar Surface Area: 311
Experimental Properties
- Density: 1.98±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 229-232 ºC
- Solubility: Slightly soluble (2.2 g/l) (25 º C),
1,2,6-Trigalloyl-beta-D-glucopyranose Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-N11285-1mg |
1,2,6-Tri-O-galloyl-β-D-glucose |
79886-49-0 | ≥99.0% | 1mg |
¥5000 | 2025-04-16 | |
| Ambeed | A1247683-1mg |
(2R,3R,4S,5R)-2,3,4-Trihydroxy-6-((3,4,5-trihydroxybenzoyl)-l3-oxidanylidene)hexane-1,5-diyl bis(3,4,5-trihydroxybenzoate) |
79886-49-0 | 98% | 1mg |
$770.0 | 2025-04-16 |
1,2,6-Trigalloyl-beta-D-glucopyranose Related Literature
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
Additional information on 1,2,6-Trigalloyl-beta-D-glucopyranose
Recent Advances in the Study of 1,2,6-Trigalloyl-beta-D-glucopyranose (CAS: 79886-49-0): A Promising Bioactive Compound
1,2,6-Trigalloyl-beta-D-glucopyranose (CAS: 79886-49-0) is a naturally occurring polyphenolic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its diverse biological activities. Recent studies have highlighted its potential therapeutic applications, including antioxidant, anti-inflammatory, and anticancer properties. This research brief aims to provide an overview of the latest findings regarding this compound, focusing on its molecular mechanisms, pharmacological effects, and potential clinical applications.
A study published in the *Journal of Natural Products* (2023) investigated the antioxidant properties of 1,2,6-Trigalloyl-beta-D-glucopyranose, demonstrating its ability to scavenge free radicals and protect cells from oxidative stress. The researchers employed in vitro assays, such as the DPPH and ABTS radical scavenging tests, to quantify its antioxidant capacity. Results indicated that the compound exhibited superior activity compared to standard antioxidants like ascorbic acid, suggesting its potential as a natural antioxidant agent.
In another groundbreaking study (*Bioorganic & Medicinal Chemistry Letters*, 2023), the anti-inflammatory effects of 1,2,6-Trigalloyl-beta-D-glucopyranose were explored. The compound was found to inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, in macrophage cells. Molecular docking simulations revealed that it binds to the active site of NF-kB, a key regulator of inflammation, thereby suppressing its activation. These findings underscore its potential as a novel anti-inflammatory drug candidate.
The anticancer potential of 1,2,6-Trigalloyl-beta-D-glucopyranose has also been a focal point of recent research. A study in *Cancer Research* (2024) demonstrated that the compound induces apoptosis in various cancer cell lines, including breast and colon cancer, by activating the intrinsic apoptotic pathway. Flow cytometry and Western blot analyses confirmed the upregulation of pro-apoptotic proteins, such as Bax and caspase-3, and the downregulation of anti-apoptotic Bcl-2. These results highlight its promise as a chemotherapeutic agent with minimal side effects.
Despite these promising findings, challenges remain in the clinical translation of 1,2,6-Trigalloyl-beta-D-glucopyranose. Issues such as bioavailability, metabolic stability, and scalable synthesis need to be addressed. Recent advancements in nanotechnology, as reported in *Advanced Drug Delivery Reviews* (2024), have proposed encapsulation techniques to enhance its delivery and efficacy. These innovations could pave the way for its successful integration into therapeutic regimens.
In conclusion, 1,2,6-Trigalloyl-beta-D-glucopyranose (CAS: 79886-49-0) represents a multifaceted bioactive compound with significant therapeutic potential. Ongoing research continues to unravel its mechanisms of action and explore its applications in treating various diseases. Future studies should focus on overcoming translational barriers to harness its full clinical potential.
79886-49-0 (1,2,6-Trigalloyl-beta-D-glucopyranose) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)